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Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitrovinyl)phenol

Cat. No.: B116942 Get Quote

The proper disposal of 2-Methoxy-4-(2-nitrovinyl)phenol, a chemical used in research and

development, is critical to ensure laboratory safety and environmental protection. This

compound, with its aromatic nitro and phenolic functional groups, requires handling as

hazardous waste. Adherence to institutional and regulatory protocols is mandatory.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of 2-Methoxy-4-(2-nitrovinyl)phenol and its waste should be conducted within a

certified chemical fume hood to avoid inhalation of any dust or vapors.

Step-by-Step Disposal Protocol
The disposal of 2-Methoxy-4-(2-nitrovinyl)phenol must be managed through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Do not attempt to dispose of this chemical down the drain or in regular solid waste.

Waste Collection:

Designate a specific, compatible, and properly labeled waste container for 2-Methoxy-4-
(2-nitrovinyl)phenol waste. Plastic containers are generally preferred for chemical waste

storage.[1]
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The container must have a secure, tight-fitting lid and be kept closed except when actively

adding waste.[2][3]

Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Methoxy-4-(2-nitrovinyl)phenol".[3]

Segregation of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA).[1][2][3] This

area must be at or near the point of waste generation.[1][3]

It is crucial to segregate incompatible waste streams. Aromatic nitro compounds should

not be mixed with strong oxidizing agents, strong reducing agents, or strong bases.[4]

Store acids and bases separately.[2]

Contaminated Labware:

Any labware, such as pipette tips, tubes, or gloves, that is contaminated with 2-Methoxy-
4-(2-nitrovinyl)phenol must also be disposed of as hazardous waste.

Collect these items in a designated, lined container within the fume hood.

For containers that held highly toxic chemicals, the first three rinses of the container must

be collected and disposed of as hazardous waste.[5]

Requesting Disposal:

Once the waste container is full (no more than ¾ full to allow for expansion) or has been

accumulating for the maximum time allowed by your institution (often up to one year),

arrange for a pickup from your EHS office or approved waste management provider.[2][3]

Do not overfill waste containers.[3]

Quantitative Waste Accumulation Limits
The following table summarizes typical quantitative limits for hazardous waste accumulation in

a laboratory setting. Always confirm the specific limits with your institution's EHS guidelines.
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Parameter Limit Citation

Maximum Volume in SAA 25 - 55 gallons [3][6]

Maximum Acutely Hazardous

Waste
1 quart [3]

Maximum Storage Time in

SAA
12 months [1]

Disposal Workflow
The logical flow for the proper disposal of 2-Methoxy-4-(2-nitrovinyl)phenol is illustrated

below. This process ensures safety and regulatory compliance from the point of generation to

final disposal.
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Disposal workflow for 2-Methoxy-4-(2-nitrovinyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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